Fabrication and amplified spontaneous emission behavior of FAPbBr3 perovskite quantum dots in solid polymer rods

Materials Science-Poland Pub Date: 2022-07-04 DOI: 10.2478/msp-2022-0006

Abstract
Formamidinium lead tribromide (FAPbBr3) perovskite quantum dot (PQ-Dot) solution was incorporated in a polymer sol, which was used to fabricate solid nanocomposite rods and disks. The solid nanocomposite samples were studied by different characterization techniques. The absorption, emission, and excitation spectra of the PQ-Dot in the solid rods/disks were quite significant as compared to the spectra of the PQ-Dot solution. Scanning electron microscopy (SEM) was used to inspect the structural morphology of the PQ-Dot in the solid environment. The PQ-Dot particles were evidently present in the solid matrix and were confirmed by the SEM images and energy dispersive X-ray spectroscopy (EDX) spectra. The size of the PQ-Dots was examined by transmission electron microscopy (TEM). The majority of the particles were about 3–8 nm in size. The spontaneous and stimulated emission profiles of the solid composite rods/disks were studied using pumping energy ranging from 2 μJ to 18 μJ from a high-power picosecond neodymium-doped yttrium aluminum garnet (Nd:YAG) tunable laser system. The observed emission signal was quite significant. The emission peak of the PQ-Dot solution had a slight change when it was included in the solid matrix. Amplified spontaneous emission (ASE) behavior was obtained from the PQ-Dot composite rod. The ASE peaks were quite steady at different levels of excitation energy. ASE was achieved at low threshold energy. The composite rod with ASE behavior indicates that it is a promising composite material that can be used to achieve lasing in the future. The ASE obtained from the composite rods/disks may improve to achieve lasing if a high concentration of PQ-Dot solution is used in the matrix.
Recommended Literature
Journal Name：Materials Science-Poland
research_products